3-propyl-1,3-benzoxazole-2(3H)-thione

• IUPAC Name: 3-propyl-1,3-benzoxazole-2-thione
• InChI: InChI=1S/C10H11NOS/c1-2-7-11-8-5-3-4-6-9(8)12-10(11)13/h3-6H,2,7H2,1H3
• InChI Key: CAVOYOJEBKCAMU-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=CC=CC=C2OC1=S
• Molecular Formula: C10H11NOS
• DSSTOX Substance ID: DTXSID801303126
• Molecular Weight: 193.27 g/mol
• CAS RN: 32602-80-5

Description

3-propyl-1,3-benzoxazole-2(3H)-thione is a heterocyclic compound with a benzoxazole ring and a thione group. It has been studied extensively due to its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis.

Mechanism of Action

The mechanism of action of 3-propyl-1,3-benzoxazole-2(3H)-thione is not fully understood. However, it has been proposed that the compound may exert its pharmacological effects through the inhibition of certain enzymes or the modulation of certain signaling pathways. For example, it has been suggested that the anticancer activity of 3-propyl-1,3-benzoxazole-2(3H)-thione may be due to its ability to induce apoptosis and inhibit cell proliferation by regulating the expression of certain genes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-propyl-1,3-benzoxazole-2(3H)-thione have been investigated in various in vitro and in vivo studies. It has been shown to exhibit antioxidant, anti-inflammatory, and anticancer activities. In addition, it has been reported to modulate the immune system and improve cognitive function. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the advantages of 3-propyl-1,3-benzoxazole-2(3H)-thione is its potential use as a fluorescent probe for the detection of metal ions. In addition, it has been shown to exhibit various pharmacological activities, making it a promising candidate for drug development. However, the limitations of this compound include its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for the study of 3-propyl-1,3-benzoxazole-2(3H)-thione. One direction is to investigate its potential use as a therapeutic agent for various diseases, including cancer, inflammation, and neurodegenerative disorders. Another direction is to explore its potential applications in material science, such as the development of fluorescent sensors and catalysts. Furthermore, the development of new synthetic methods for this compound may lead to improved yields and purity.

Synthesis Methods

The synthesis of 3-propyl-1,3-benzoxazole-2(3H)-thione can be achieved through various methods, including the reaction of 2-aminophenol with propyl isothiocyanate in the presence of a base, the reaction of 2-hydroxyacetophenone with thiosemicarbazide followed by cyclization, and the reaction of 2-aminothiophenol with propionic anhydride followed by cyclization. The purity and yield of the compound can be improved by recrystallization and column chromatography.

Scientific Research Applications

3-propyl-1,3-benzoxazole-2(3H)-thione has been studied extensively for its potential applications in medicinal chemistry. It has been reported to exhibit various pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial activities. In addition, it has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, tyrosinase, and xanthine oxidase. Furthermore, 3-propyl-1,3-benzoxazole-2(3H)-thione has been investigated for its potential use as a fluorescent probe for the detection of metal ions.